Cas no 1807280-44-9 (Ethyl 2-cyano-5-hydroxy-3-mercaptobenzoate)

• Product Name: Ethyl 2-cyano-5-hydroxy-3-mercaptobenzoate
• CAS No: 1807280-44-9
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• CID: 4955873
• Update Time: 2025-06-20

Ethyl 2-cyano-5-hydroxy-3-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-hydroxy-3-mercaptobenzoate

• Inchi： 1S/C10H9NO3S/c1-2-14-10(13)7-3-6(12)4-9(15)8(7)5-11/h3-4,12,15H,2H2,1H3
• InChI Key： CYKYJBLKJZJYAY-UHFFFAOYSA-N
• SMILES： SC1=CC(=CC(C(=O)OCC)=C1C#N)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 1.7
• Topological Polar Surface Area: 71.3

Additional information on Ethyl 2-cyano-5-hydroxy-3-mercaptobenzoate

Ethyl 2-cyano-5-hydroxy-3-mercaptobenzoate (CAS No. 1807280-44-9): A Comprehensive Overview

Ethyl 2-cyano-5-hydroxy-3-mercaptobenzoate (CAS No. 1807280-44-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in the development of innovative therapeutic agents and chemical intermediates. The Ethyl 2-cyano-5-hydroxy-3-mercaptobenzoate molecule, with its cyano, hydroxy, and thiol functional groups, offers a versatile platform for synthetic modifications and biological applications.

The chemical structure of Ethyl 2-cyano-5-hydroxy-3-mercaptobenzoate consists of a benzoic acid backbone substituted with a cyano group at the 2-position, a hydroxyl group at the 5-position, and a thiol group at the 3-position. This arrangement imparts distinct reactivity and binding capabilities, making it an attractive candidate for various biochemical interactions. The presence of these functional groups allows for diverse chemical transformations, including nucleophilic additions, condensations, and metal coordination, which are essential for drug discovery and material science applications.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds like Ethyl 2-cyano-5-hydroxy-3-mercaptobenzoate. Research studies have highlighted its potential role in modulating biological pathways associated with inflammation, oxidative stress, and cellular signaling. The cyano group can participate in hydrogen bonding interactions with biological targets, while the hydroxyl and thiol groups can engage in redox reactions or form stable complexes with metal ions. These properties make it a valuable scaffold for designing molecules with therapeutic efficacy.

One of the most compelling aspects of Ethyl 2-cyano-5-hydroxy-3-mercaptobenzoate is its versatility in synthetic chemistry. The compound serves as an intermediate in the preparation of more complex molecules, including heterocyclic derivatives and polyfunctionalized compounds. Its reactivity allows chemists to introduce additional substituents or modify existing ones, thereby tailoring the properties of the final product to meet specific requirements. This flexibility is particularly important in drug development pipelines, where precise control over molecular structure is critical for achieving desired pharmacokinetic and pharmacodynamic profiles.

The synthesis of Ethyl 2-cyano-5-hydroxy-3-mercaptobenzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the condensation of malonic acid derivatives with cyanogen bromide or the oxidation of thiophenols followed by esterification. Advanced techniques such as catalytic hydrogenation or palladium-catalyzed cross-coupling reactions can also be employed to enhance reaction efficiency and selectivity. The choice of synthetic methodology depends on factors such as cost-effectiveness, scalability, and environmental considerations.

From a biological perspective, Ethyl 2-cyano-5-hydroxy-3-mercaptobenzoate has shown promise in preclinical studies as a potential therapeutic agent. Its structural features suggest interactions with enzymes such as cytochrome P450 monooxygenases and glutathione S-transferases, which are involved in detoxification processes. Additionally, its ability to cross-react with reactive oxygen species (ROS) makes it a candidate for developing antioxidants or anti-inflammatory drugs. These findings underscore the importance of further investigation into its biological activities and potential clinical applications.

The industrial significance of Ethyl 2-cyano-5-hydroxy-3-mercaptobenzoate extends beyond pharmaceuticals to other sectors such as agrochemicals and specialty chemicals. Its derivatives can be used as intermediates in the synthesis of pesticides or as ligands for metal extraction processes. The compound's stability under various conditions also makes it suitable for use in analytical chemistry as a reference standard or chelating agent. This broad applicability highlights its value as a building block in chemical research and industrial applications.

In conclusion, Ethyl 2-cyano-5-hydroxy-3-mercaptobenzoate (CAS No. 1807280-44-9) is a multifaceted compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structural features enable diverse biological interactions and synthetic modifications, making it a valuable asset for scientists working on drug discovery and material science projects. As research continues to uncover new applications for this compound, its importance is likely to grow further within both academic and industrial settings.